Cas no 1361573-41-2 (6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid)
6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid
-
- Inchi: 1S/C12H5Cl4NO2/c13-7-3-5(4-8(14)10(7)16)11-6(12(18)19)1-2-9(15)17-11/h1-4H,(H,18,19)
- InChI Key: MRLUPADFKADTIB-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C(C(=O)O)=CC=C(N=1)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 332
- XLogP3: 4.9
- Topological Polar Surface Area: 50.2
6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013029665-250mg |
6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid |
1361573-41-2 | 97% | 250mg |
494.40 USD | 2021-06-22 | |
| Alichem | A013029665-500mg |
6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid |
1361573-41-2 | 97% | 500mg |
863.90 USD | 2021-06-22 | |
| Alichem | A013029665-1g |
6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid |
1361573-41-2 | 97% | 1g |
1,460.20 USD | 2021-06-22 |
6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid
Recent Advances in the Study of 6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid (CAS: 1361573-41-2)
6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid (CAS: 1361573-41-2) is a chlorinated nicotinic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique trichlorophenyl and chloro-substituted nicotinic acid moieties, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and potential therapeutic uses. The following sections provide an overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.
Recent studies have focused on the synthesis and optimization of 6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced byproduct formation. This advancement is critical for scaling up production and ensuring the compound's availability for further biological testing. Additionally, the study reported improved solubility profiles of the compound in various solvents, which is essential for its formulation in potential drug development.
In the realm of biological activity, 6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid has shown promising results as a modulator of specific enzymatic pathways. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on cytochrome P450 enzymes, suggesting potential applications in the treatment of diseases associated with oxidative stress. Furthermore, the compound exhibited selective activity against certain bacterial strains, indicating its potential as an antimicrobial agent. These findings underscore the versatility of this compound and its relevance in addressing unmet medical needs.
The pharmacological potential of 6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid has also been explored in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience investigated its neuroprotective effects in models of Alzheimer's disease, revealing its ability to reduce amyloid-beta aggregation and mitigate neuronal toxicity. These results, while preliminary, highlight the compound's potential as a lead candidate for further drug development in neurodegenerative disorders. The study also noted the need for additional pharmacokinetic and toxicity studies to fully assess its therapeutic viability.
Beyond its medicinal applications, 6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid has also been investigated for its utility in agrochemical research. A recent report in Pest Management Science described its efficacy as a herbicide, particularly in controlling resistant weed species. The compound's mode of action, which involves disruption of plant cell wall synthesis, offers a novel mechanism for herbicide development. This application aligns with the growing demand for sustainable and effective agrochemical solutions to address global food security challenges.
In conclusion, 6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid (CAS: 1361573-41-2) represents a multifaceted compound with significant potential in both medicinal and agrochemical fields. Recent advancements in its synthesis, biological activity, and therapeutic applications underscore its importance as a subject of ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in clinical and agricultural settings. The continued investigation of this compound is expected to yield valuable insights and contribute to the development of innovative solutions in chemical biology and pharmaceutical sciences.
1361573-41-2 (6-Chloro-2-(3,4,5-trichlorophenyl)nicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)